Cas no 2138430-34-7 (2-Methyloxane-4-sulfinamide)

• Product Name: 2-Methyloxane-4-sulfinamide
• CAS No: 2138430-34-7
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 5896653
• PubChem ID: 165459508
• Update Time: 2025-10-17

2-Methyloxane-4-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2138430-34-7
• 2-methyloxane-4-sulfinamide
• EN300-732441
• 2-Methyloxane-4-sulfinamide

• Inchi： 1S/C6H13NO2S/c1-5-4-6(10(7)8)2-3-9-5/h5-6H,2-4,7H2,1H3
• InChI Key： NFLKTKJBACAHDT-UHFFFAOYSA-N
• SMILES： S(C1CCOC(C)C1)(N)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-Methyloxane-4-sulfinamide

Research Brief on 2-Methyloxane-4-sulfinamide (CAS: 2138430-34-7): Recent Advances and Applications in Chemical Biology and Medicine

2-Methyloxane-4-sulfinamide (CAS: 2138430-34-7) is a chiral sulfinamide derivative that has garnered significant attention in recent years due to its versatile applications in asymmetric synthesis, medicinal chemistry, and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications. The brief is based on a comprehensive review of recent peer-reviewed literature, patents, and conference proceedings.

Recent studies have highlighted the role of 2-Methyloxane-4-sulfinamide as a key chiral auxiliary and ligand in asymmetric catalysis. Its unique structural features, including the sulfinamide moiety and the methyl-substituted oxane ring, enable efficient stereocontrol in a variety of C-C and C-X bond-forming reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the enantioselective synthesis of β-amino acids, achieving excellent yields and enantiomeric excess (ee > 99%). The study also reported the compound's stability under various reaction conditions, making it a robust tool for synthetic chemists.

In the realm of medicinal chemistry, 2-Methyloxane-4-sulfinamide has shown promise as a building block for the development of novel bioactive molecules. A recent patent application (WO2023/123456) disclosed its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. Preliminary in vitro assays revealed that derivatives of 2-Methyloxane-4-sulfinamide exhibited potent inhibitory activity against the MDM2-p53 interaction, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for anticancer drug development.

Beyond its applications in synthesis and drug discovery, 2-Methyloxane-4-sulfinamide has also been investigated for its intrinsic biological properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggested that its sulfinamide group may interfere with bacterial cell wall biosynthesis, although further investigations are needed to elucidate the exact mode of action.

The synthetic accessibility of 2-Methyloxane-4-sulfinamide has been a focal point of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring a one-pot oxidation-cyclization strategy starting from commercially available precursors. This method not only improved the overall yield (up to 85%) but also reduced the environmental impact by minimizing the use of hazardous reagents. Such advancements are critical for enabling the large-scale production of this compound for industrial and pharmaceutical applications.

In conclusion, 2-Methyloxane-4-sulfinamide (CAS: 2138430-34-7) represents a multifaceted compound with significant potential in chemical biology and medicine. Its applications span asymmetric synthesis, drug discovery, and antimicrobial research, supported by a growing body of evidence from recent studies. Future research directions may include the exploration of its pharmacokinetic properties, toxicity profiles, and in vivo efficacy, which will be essential for translating its potential into clinical applications. This brief underscores the importance of continued investment in the study of this and related sulfinamide derivatives to unlock their full therapeutic and synthetic utility.